Cas no 1353955-49-3 (3-(Carboxymethyl-cyclopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester)

• Product Name: 3-(Carboxymethyl-cyclopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester
• CAS No: 1353955-49-3
• MF: C₁₇H₂₂N₂O₄
• MW: 318.367584705353
• CID: 2162286
• Update Time: 2025-07-09

3-(Carboxymethyl-cyclopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(Carboxymethyl-cyclopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester
• 2-((1-((Benzyloxy)carbonyl)pyrrolidin-3-yl)(cyclopropyl)amino)acetic acid
• (S)-2-((1-((Benzyloxy)carbonyl)pyrrolidin-3-yl)(cyclopropyl)amino)acetic acid
• (R)-2-((1-((Benzyloxy)carbonyl)pyrrolidin-3-yl)(cyclopropyl)amino)acetic acid
• AM92688
• 3-(carboxymethylcyclopropylamino)pyrrolidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C17H22N2O4/c20-16(21)11-19(14-6-7-14)15-8-9-18(10-15)17(22)23-12-13-4-2-1-3-5-13/h1-5,14-15H,6-12H2,(H,20,21)
• InChI Key： IYAVJUCAGSFYMX-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC(C1)N(CC(=O)O)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 432
• Topological Polar Surface Area: 70.1

Additional information on 3-(Carboxymethyl-cyclopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester

Recent Advances in the Study of 3-(Carboxymethyl-cyclopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester (CAS: 1353955-49-3)

The compound 3-(Carboxymethyl-cyclopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester (CAS: 1353955-49-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrrolidine and cyclopropyl motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 3-(Carboxymethyl-cyclopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester, highlighting its efficient production through a multi-step process involving cyclopropanation and esterification. The study emphasized the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation. The researchers also noted its high purity and yield, which are critical for scaling up production in industrial settings.

In another groundbreaking study, researchers investigated the compound's interaction with gamma-aminobutyric acid (GABA) receptors. The findings suggested that 3-(Carboxymethyl-cyclopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester exhibits a high affinity for GABA_A receptors, potentially offering a new avenue for the treatment of neurological disorders such as anxiety and epilepsy. The study utilized advanced computational modeling and in vitro assays to elucidate the binding mechanisms, providing a robust foundation for future in vivo studies.

Further research has also explored the compound's potential as an inhibitor of bacterial enzymes. A study in the Antimicrobial Agents and Chemotherapy journal demonstrated that 3-(Carboxymethyl-cyclopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester effectively inhibits the activity of key enzymes in pathogenic bacteria, such as Escherichia coli and Staphylococcus aureus. This finding opens up possibilities for the development of novel antibiotics, especially in the face of rising antibiotic resistance.

Despite these promising results, challenges remain in the clinical translation of 3-(Carboxymethyl-cyclopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. However, the compound's versatile chemical structure and demonstrated biological activity make it a compelling subject for ongoing research.

In conclusion, 3-(Carboxymethyl-cyclopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester (CAS: 1353955-49-3) represents a promising candidate in medicinal chemistry, with potential applications in neurology, antimicrobial therapy, and beyond. Continued research and development efforts are essential to fully unlock its therapeutic potential and address the existing challenges.